Cas no 400076-68-8 (4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one)

4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is a chlorinated pyrazolone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two distinct chlorophenyl substituents, enhancing its reactivity and selectivity in synthetic pathways. The compound exhibits stability under standard conditions, making it suitable for further functionalization or as an intermediate in heterocyclic chemistry. Its dual chloro-substitution pattern may contribute to unique electronic and steric properties, facilitating targeted interactions in molecular design. Researchers value this compound for its versatility in developing biologically active molecules, particularly in the study of enzyme inhibition or receptor modulation. Proper handling is advised due to the presence of halogenated aromatic groups.
4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one structure
400076-68-8 structure
Product Name:4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
CAS No:400076-68-8
MF:C15H10Cl2N2O
MW:305.16
CID:6786401
PubChem ID:1486576
Update Time:2025-05-19

4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
    • Oprea1_868489
    • 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1H-pyrazol-3-one
    • 12E-347S
    • 4-(2-chlorophenyl)-2-(3-chlorophenyl)-2,3-dihydro-1H-pyrazol-3-one
    • 400076-68-8
    • AKOS005079737
    • Inchi: 1S/C15H10Cl2N2O/c16-10-4-3-5-11(8-10)19-15(20)13(9-18-19)12-6-1-2-7-14(12)17/h1-9,18H
    • InChI Key: GEBWZTNHIQOXFE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CNN(C2C=CC=C(C=2)Cl)C1=O

Computed Properties

  • Exact Mass: 304.0170183g/mol
  • Monoisotopic Mass: 304.0170183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 32.3Ų

4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-1mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
1mg
¥519.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-2mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
2mg
¥630.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-5mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
5mg
¥682.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-10mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
10mg
¥882.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-20mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
20mg
¥1210.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-25mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
25mg
¥1134.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-50mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
50mg
¥1226.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674868-100mg
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
400076-68-8 98%
100mg
¥2194.00 2024-05-15

Additional information on 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one

Introduction to 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-68-8)

4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 400076-68-8, belongs to the pyrazolone class of molecules, which are well-known for their diverse pharmacological applications. The presence of chlorine substituents at the 2- and 3-positions of the phenyl rings introduces additional functionalization possibilities, making this molecule a promising candidate for further chemical and biological investigation.

The structural framework of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one consists of a central pyrazolone ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is flanked by two phenyl rings, each substituted with chlorine atoms. The specific arrangement of these substituents can influence the compound's electronic properties, solubility, and interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazolone derivatives due to their reported bioactivities. For instance, studies have suggested that compounds within this class may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The chlorine atoms in 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one could play a crucial role in modulating these effects by participating in hydrogen bonding or hydrophobic interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been exploring various modifications to the pyrazolone core to optimize its pharmacokinetic and pharmacodynamic profiles. The chlorine substituents provide a handle for further chemical manipulation, allowing chemists to introduce additional functional groups or alter the electronic distribution of the molecule. Such modifications can lead to improved potency, reduced toxicity, and enhanced target specificity.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. Molecular docking studies have been particularly useful in predicting how this compound might interact with biological targets such as enzymes or receptors. These virtual screening approaches can significantly reduce the time and cost associated with traditional high-throughput screening methods, thereby accelerating the drug discovery process.

The synthesis of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by cyclization steps to form the pyrazolone ring. The introduction of chlorine atoms at the specified positions often necessitates the use of chlorinating agents or palladium-catalyzed cross-coupling reactions.

From a biological perspective, the potential activities of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one are still under investigation. However, preliminary studies suggest that it may interact with various cellular pathways relevant to human health and disease. For example, its ability to modulate inflammatory responses could make it useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its antimicrobial properties might be exploited in developing new antibiotics or antifungal agents.

The compound's solubility and stability are also critical factors to consider when evaluating its potential as a therapeutic agent. Solubility determines how well it can be absorbed into the bloodstream after administration, while stability affects its shelf life and bioavailability. Researchers often employ techniques such as solubility enhancement methods or prodrug formulations to address these challenges.

In conclusion,4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-68-8) represents an intriguing molecule with significant pharmaceutical potential. Its unique structural features and reported bioactivities make it a valuable candidate for further research in medicinal chemistry. As our understanding of biological systems continues to expand, this compound may play an important role in developing novel treatments for various diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.